Cas no 62791-48-4 (methyl 1-hydroxycycloheptane-1-carboxylate)

• Product Name: methyl 1-hydroxycycloheptane-1-carboxylate
• CAS No: 62791-48-4
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 2195784
• PubChem ID: 21716902
• Update Time: 2025-06-08

methyl 1-hydroxycycloheptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy-cycloheptanecarboxylic acid methyl ester
• methyl 1-hydroxycycloheptane-1-carboxylate
• CS-0231885
• Cycloheptanecarboxylic acid, 1-hydroxy-, methyl ester
• AKOS011496080
• DB-126913
• 839-241-9
• DTXCID90568028
• SCHEMBL7420059
• 62791-48-4
• Methyl 1-hydroxycycloheptanecarboxylate
• EN300-1257278
• DTXSID60617274
• MCA79148
• 1-hydroxyCycloheptanecarboxylic acid methyl ester

• Inchi： 1S/C9H16O3/c1-12-8(10)9(11)6-4-2-3-5-7-9/h11H,2-7H2,1H3
• InChI Key： MEKKVFIHTHEWMG-UHFFFAOYSA-N
• SMILES： OC1(C(=O)OC)CCCCCC1

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on methyl 1-hydroxycycloheptane-1-carboxylate

Introduction to Methyl 1-Hydroxycycloheptane-1-Carboxylate (CAS No. 62791-48-4)

Methyl 1-hydroxycycloheptane-1-carboxylate, with the chemical formula C₉H₁₆O₃ and CAS number 62791-48-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of cycloalkane derivatives and has garnered attention due to its unique structural properties and potential applications in drug development and synthetic chemistry.

The molecular structure of methyl 1-hydroxycycloheptane-1-carboxylate features a cycloheptane ring substituted with a hydroxyl group at the first carbon position and an ester group at the corresponding carboxyl position. This configuration makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules. The presence of both hydroxyl and ester functionalities allows for further chemical modifications, making it a valuable building block in the synthesis of pharmaceutical intermediates and fine chemicals.

In recent years, there has been growing interest in the applications of cycloalkane derivatives in medicinal chemistry. The cycloheptane ring, being a seven-membered saturated hydrocarbon, offers a stable scaffold that can be modified to produce compounds with specific biological activities. Methyl 1-hydroxycycloheptane-1-carboxylate has been studied for its potential role in the synthesis of bioactive molecules, including those that exhibit anti-inflammatory, antimicrobial, and anti-cancer properties.

One of the most promising areas of research involving methyl 1-hydroxycycloheptane-1-carboxylate is its use as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The hydroxyl group can be easily converted into various functional groups, such as alcohols, ethers, or esters, which are common motifs in NSAID structures. Additionally, the cycloheptane ring provides a rigid framework that can enhance the binding affinity of drug candidates to biological targets.

Recent studies have also explored the use of methyl 1-hydroxycycloheptane-1-carboxylate in the development of novel antimicrobial agents. The structural features of this compound make it an attractive candidate for designing molecules that can interact with bacterial cell membranes or inhibit essential metabolic pathways. For instance, derivatives of methyl 1-hydroxycycloheptane-1-carboxylate have shown promising activity against Gram-positive bacteria, making them potential leads for new antibiotics.

The synthesis of methyl 1-hydroxycycloheptane-1-carboxylate typically involves multi-step organic reactions starting from commercially available cyclohexene derivatives. One common synthetic route involves the oxidation of cyclohexene to form cyclohexanone, followed by hydrogenation to produce cyclohexanol. Subsequent functionalization steps introduce the hydroxyl and ester groups at the desired positions on the cycloheptane ring. These synthetic strategies highlight the compound's importance as a versatile intermediate in organic synthesis.

The pharmacological potential of methyl 1-hydroxycycloheptane-1-carboxylate has been further explored through computational modeling and experimental studies. Molecular docking studies have shown that derivatives of this compound can bind effectively to various biological targets, including enzymes and receptors involved in inflammatory processes. These findings support its role as a key intermediate in the development of new therapeutic agents.

In conclusion, methyl 1-hydroxycycloheptane-1-carboxylate (CAS No. 62791-48-4) is a multifunctional compound with significant applications in pharmaceutical research and organic synthesis. Its unique structural features make it a valuable building block for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, its importance in drug development is likely to grow further.